Cas no 651331-50-9 (1H-Indole-3-carboxaldehyde, 5-methoxy-1-[(4-methoxyphenyl)sulfonyl]-)

• Product Name: 1H-Indole-3-carboxaldehyde, 5-methoxy-1-[(4-methoxyphenyl)sulfonyl]-
• CAS No: 651331-50-9
• MF: C₁₇H₁₅NO₅S
• MW: 345.369703531265
• CID: 405523
• PubChem ID: 11244880
• Update Time: 2025-04-19

1H-Indole-3-carboxaldehyde, 5-methoxy-1-[(4-methoxyphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde, 5-methoxy-1-[(4-methoxyphenyl)sulfonyl]-
• 5-methoxy-1-(4-methoxybenzenesulfonyl)-1H-indole-3-carbaldehyde
• 5-methoxy-1-(4-methoxyphenyl)sulfonylindole-3-carbaldehyde
• 1-(4-Methoxy benzenesulfonyl)-5-methoxy-1H-indole-3-carbaldehyde
• SDBROVTUPVJMEY-UHFFFAOYSA-N
• 5-Methoxy-1-((4-methoxyphenyl)sulfonyl)-1H-indole-3-carbaldehyde
• SCHEMBL3035871
• 651331-50-9
• DTXSID30459986
• 5-methoxy-1-(4-methoxy benzenesulfonyl)-1H-indole-3-carbaldehyde

• Inchi： 1S/C17H15NO5S/c1-22-13-3-6-15(7-4-13)24(20,21)18-10-12(11-19)16-9-14(23-2)5-8-17(16)18/h3-11H,1-2H3
• InChI Key： SDBROVTUPVJMEY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1C=C(C=O)C2C=C(C=CC1=2)OC)(=O)=O

Computed Properties

• Exact Mass: 345.06715
• Monoisotopic Mass: 345.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6